7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one

• IUPAC Name: 7-hydroxy-4-methyl-8-(pyrrolidin-1-ylmethyl)chromen-2-one
• InChI: InChI=1S/C15H17NO3/c1-10-8-14(18)19-15-11(10)4-5-13(17)12(15)9-16-6-2-3-7-16/h4-5,8,17H,2-3,6-7,9H2,1H3
• InChI Key: BASUDFHBDFRKSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2CN3CCCC3)O
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol
• Solubility: >38.9 [ug/mL] (The mean of the results at pH 7.4)

Description

7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one, also known as HPMC, is a synthetic compound that belongs to the class of flavones. It is a potent antioxidant and has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of various enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. It also scavenges free radicals and reduces oxidative stress, which can lead to cell damage and inflammation.
Biochemical and Physiological Effects:
7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. It also reduces oxidative stress and protects against cell damage. In addition, it has been shown to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one is its potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of various diseases. However, one of the limitations for lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the research on 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one. One area of interest is its potential use in the treatment of cancer. It has been shown to have anticancer properties and can inhibit the growth of cancer cells. Another area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. It has been shown to have neuroprotective effects and can improve cognitive function. Overall, the potential therapeutic applications of 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one make it an exciting area of research for the future.
Conclusion:
In conclusion, 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. It has potent antioxidant and anti-inflammatory properties and has been shown to have various biochemical and physiological effects. Although there are some limitations for lab experiments, the potential therapeutic applications of 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one involves the condensation of 4-methylcoumarin and pyrrolidine in the presence of a base catalyst. The reaction takes place under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using column chromatography.

Scientific Research Applications

7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to have potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of these diseases.